Cas no 115531-76-5 (5H-Phenanthro[4,5-bcd]pyran-2,6-diol,9,10-dihydro-7-methoxy- (9CI))

• Product Name: 5H-Phenanthro[4,5-bcd]pyran-2,6-diol,9,10-dihydro-7-methoxy- (9CI)
• CAS No: 115531-76-5
• Molecular Formula: C₁₆H₁₄O₄
• Molecular Weight: 270.27996
• CID: 183847
• PubChem ID: 14235431

5H-Phenanthro[4,5-bcd]pyran-2,6-diol,9,10-dihydro-7-methoxy- (9CI) Properties

Names and Identifiers

• 5H-Phenanthro[4,5-bcd]pyran-2,6-diol,9,10-dihydro-7-methoxy- (9CI)
• Amoenumin
• Flaccidin
• Flaccidin (Coelogyne)
• 115531-76-5
• AKOS040763191
• F92888

• InChIKey： WOGDWPQSZQNQRT-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H14O4/c1-19-13-5-9-3-2-8-4-10(17)6-12-15(8)14(9)11(7-20-12)16(13)18/h4-6,17-18H,2-3,7H2,1H3
• SMILES： COC1C=C2C3C4=C(CC2)C=C(O)C=C4OCC=3C=1O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.08920892g/mol
• Heavy Atom Count: 20
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 52.54
• Boiling Point: 536.2±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 278.1±30.1 °C
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives